YM-230888

• Molecular Formula: C19H28N4OS
• Molecular Weight: 360.5 g/mol
• InChI: InChI=1S/C19H28N4OS/c1-2-4-7-14(6-3-1)23-18-17-10-16(25-19(17)22-13-21-18)12-20-11-15-8-5-9-24-15/h10,13-15,20H,1-9,11-12H2,(H,21,22,23)/t15-/m1/s1
• InChIKey: SASNRPJKZVJWQW-OAHLLOKOSA-N

YM-230888 Procurement Baseline

YM-230888, chemically (R)-N-cycloheptyl-6-({[(tetrahydro-2-furyl)methyl]amino}methyl)thieno[2,3-d]pyrimidin-4-ylamine, is a negative allosteric modulator (NAM) and antagonist of the metabotropic glutamate receptor subtype 1 (mGlu1) [1]. It exhibits a binding affinity Ki of 13 ± 2.5 nM at the allosteric site and functionally inhibits mGlu1-mediated inositol phosphate production with an IC50 of 13 ± 2.4 nM in rat cerebellar granule cells [1]. The compound is orally active and has been characterized across multiple rodent chronic pain models, establishing its role as a pharmacological tool for mGlu1 receptor investigation [1].

Target mGlu1 negative allosteric modulator (NAM)

Mechanism Allosteric antagonism of mGlu1-mediated signaling

Route Supports oral dosing study protocols in rodent models

Selectivity Reported selectivity over mGlu2–7 and ionotropic glutamate receptors

• [1] Kohara, A., et al. (2007). Antinociceptive profile of a selective metabotropic glutamate receptor 1 antagonist YM-230888 in chronic pain rodent models. European Journal of Pharmacology, 571(1), 8-16. View Source

Why YM-230888 Is Not Interchangeable

Within the mGlu1 antagonist class, compounds diverge markedly in potency, allosteric mechanism, oral bioavailability, and therapeutic index. YM-230888 occupies an allosteric binding pocket distinct from the orthosteric site and demonstrates nanomolar affinity (Ki = 13 nM), whereas early-generation competitive antagonists such as LY367385 require micromolar concentrations (IC50 = 8.8 µM) to inhibit receptor function [1][2]. Furthermore, YM-230888's oral efficacy in neuropathic pain models (ED50 = 8.4 mg/kg p.o.) contrasts with compounds like CPCCOEt, which lack oral bioavailability altogether [1][3]. Even among potent allosteric antagonists, the separation between analgesic doses and motor-impairing doses differs substantially; YM-230888 spares rotarod performance up to 30 mg/kg p.o., a feature not uniformly shared by all high-affinity mGlu1 NAMs [1][4]. These quantitative differences render generic substitution scientifically untenable for studies requiring defined pharmacology.

Orthosteric antagonists (e.g., LY367385)

Orthosteric binding and mGlu5 cross-reactivity may shift pathway-interpretation relative to allosteric mGlu1 NAMs.

Non-oral mGlu1 antagonists (e.g., CPCCOEt)

Absence of oral bioavailability limits systemic dosing; route-dependent pharmacokinetics may not transfer to chronic models.

High-affinity mGlu1 NAMs (e.g., JNJ16259685)

Motor-impairment threshold may differ substantially; behavioral endpoints can shift with compound-specific safety margin.

Parenteral mGlu1 NAMs (e.g., A-841720)

Intraperitoneal vs. oral route may introduce handling-stress confounds in longitudinal dosing studies.

• [1] Kohara, A., et al. (2007). Antinociceptive profile of a selective metabotropic glutamate receptor 1 antagonist YM-230888 in chronic pain rodent models. European Journal of Pharmacology, 571(1), 8-16. View Source
• [2] Bruno, V., et al. (1999). Neuroprotective activity of the potent and selective mGlu1a metabotropic glutamate receptor antagonist, (+)-2-methyl-4-carboxyphenylglycine (LY367385): comparison with LY357366. Neuropharmacology, 38(2), 199-207. View Source
• [3] Litschig, S., et al. (1999). CPCCOEt, a noncompetitive metabotropic glutamate receptor 1 antagonist, inhibits receptor signaling without affecting glutamate binding. Molecular Pharmacology, 55(3), 453-461. View Source
• [4] El-Kouhen, O., et al. (2006). Blockade of mGluR1 receptor results in analgesia and disruption of motor and cognitive performances: effects of A-841720, a novel non-competitive mGluR1 receptor antagonist. Journal of Pharmacology and Experimental Therapeutics, 319(1), 369-377. View Source

YM-230888 Comparative Evidence

Allosteric Potency vs. LY367385

YM-230888 binds the mGlu1 allosteric site with a Ki of 13 ± 2.5 nM and inhibits mGlu1-mediated inositol phosphate production with an IC50 of 13 ± 2.4 nM in rat cerebellar granule cells [1]. In contrast, the competitive orthosteric antagonist LY367385 inhibits quisqualate-induced phosphoinositide hydrolysis in mGlu1a-expressing cells with an IC50 of 8.8 µM, requiring >100 µM for mGlu5a inhibition [2]. This represents an approximately 677-fold greater functional potency for YM-230888 under comparable cell-based assay conditions.

Allosteric potency vs. LY367385

Cross-study comparable

~677-fold greater functional potency (IC50 13 nM vs 8.8 µM)

Reported low-nanomolar allosteric engagement; supports native neuronal system studies.

Cell-type and assay context may influence translation.

Evidence Dimension	Functional inhibition of mGlu1-mediated signaling
Target Compound Data	IC50 = 13 ± 2.4 nM (inositol phosphate production, rat cerebellar granule cells)
Comparator Or Baseline	LY367385: IC50 = 8.8 µM (quisqualate-induced PI hydrolysis, mGlu1a-expressing cells)
Quantified Difference	YM-230888 is ~677-fold more potent than LY367385 in cellular functional assays
Conditions	YM-230888: rat cerebellar granule cells, endogenous mGlu1; LY367385: recombinant mGlu1a-expressing cells

Why This Matters

Investigators requiring low-nanomolar target engagement in native neuronal systems will obtain receptor blockade at concentrations that avoid the off-target liabilities associated with micromolar-range competitive ligands.

• [1] Kohara, A., et al. (2007). Antinociceptive profile of a selective metabotropic glutamate receptor 1 antagonist YM-230888 in chronic pain rodent models. European Journal of Pharmacology, 571(1), 8-16. View Source
• [2] Bruno, V., et al. (1999). Neuroprotective activity of the potent and selective mGlu1a metabotropic glutamate receptor antagonist, (+)-2-methyl-4-carboxyphenylglycine (LY367385): comparison with LY357366. Neuropharmacology, 38(2), 199-207. View Source

Oral Bioavailability vs. CPCCOEt

YM-230888 achieves an ED50 of 8.4 mg/kg p.o. for reversal of mechanical allodynia in the L5/L6 spinal nerve ligation model of neuropathic pain [1]. CPCCOEt, a first-generation non-competitive mGlu1 antagonist with an IC50 of 6.5 µM at hmGluR1, lacks oral bioavailability and is restricted to in vitro or direct central administration applications [2]. The oral efficacy of YM-230888 enables systemic dosing in chronic behavioral studies, a capability absent in CPCCOEt.

Oral bioavailability vs. CPCCOEt

Class-level inference

ED50 8.4 mg/kg p.o. (SNL model); CPCCOEt lacks oral exposure

Supports systemic oral dosing in chronic pain research; route restriction limits comparator utility.

Cross-study comparison; independent replication recommended.

Evidence Dimension	In vivo oral efficacy in neuropathic pain model
Target Compound Data	ED50 = 8.4 mg/kg p.o. (mechanical allodynia reversal, L5/L6 spinal nerve ligation, rat)
Comparator Or Baseline	CPCCOEt: No oral bioavailability reported; IC50 = 6.5 µM at hmGluR1 in vitro
Quantified Difference	YM-230888 demonstrates systemic oral analgesic activity; CPCCOEt is restricted to non-systemic routes
Conditions	YM-230888: rat spinal nerve ligation model, oral gavage; CPCCOEt: in vitro hmGluR1 functional assay

Why This Matters

For studies requiring repeated systemic administration over days or weeks (e.g., chronic pain models), YM-230888's oral route eliminates the confounding variables and stress artifacts introduced by repeated intracerebroventricular or intrathecal dosing required for non-bioavailable antagonists.

• [1] Kohara, A., et al. (2007). Antinociceptive profile of a selective metabotropic glutamate receptor 1 antagonist YM-230888 in chronic pain rodent models. European Journal of Pharmacology, 571(1), 8-16. View Source
• [2] Litschig, S., et al. (1999). CPCCOEt, a noncompetitive metabotropic glutamate receptor 1 antagonist, inhibits receptor signaling without affecting glutamate binding. Molecular Pharmacology, 55(3), 453-461. View Source

Motor Safety Margin vs. JNJ16259685

YM-230888 produces no significant impairment of rotarod performance at doses of 10 and 30 mg/kg p.o., with motor deficits emerging only at 100 mg/kg p.o., and no sedation in locomotor activity assays up to 100 mg/kg p.o. [1]. By comparison, JNJ16259685 profoundly impairs acquisition of a novel motor skill (rotarod) at doses as low as 0.3 mg/kg in rats and mice, and dramatically reduces rearing and exploratory behavior at 0.3–1 mg/kg [2]. While JNJ16259685 exhibits higher binding affinity (Ki = 0.34 nM [3]), its behavioral impairment manifests at doses overlapping with its central receptor occupancy ED50 (0.014–0.040 mg/kg s.c. [3]), constraining its utility in behavioral paradigms requiring intact motor function.

Motor safety margin vs. JNJ16259685

Cross-study comparable

Rotarod impairment threshold >30 mg/kg p.o. vs 0.3 mg/kg

Reported motor-safety margin context; supports behavioral assays requiring intact motor function.

Species and task-specific sensitivity may vary.

Evidence Dimension	Motor coordination impairment threshold
Target Compound Data	No significant rotarod impairment at 10 or 30 mg/kg p.o.; impairment only at 100 mg/kg p.o. No sedation up to 100 mg/kg p.o.
Comparator Or Baseline	JNJ16259685: Profound rotarod learning impairment at 0.3 mg/kg; reduced rearing and exploration at 0.3–1 mg/kg
Quantified Difference	YM-230888 motor safety margin >30-fold higher than JNJ16259685 based on rotarod impairment threshold (30 vs. 0.3 mg/kg)
Conditions	YM-230888: rat, oral administration; JNJ16259685: rat and mouse, systemic administration

Why This Matters

In pain or anxiety behavioral assays where locomotor confounds must be excluded, YM-230888 provides a wider separation between analgesic and motor-impairing doses, reducing the risk of false-positive or false-negative results due to sedation or motor deficits.

• [1] Kohara, A., et al. (2007). Antinociceptive profile of a selective metabotropic glutamate receptor 1 antagonist YM-230888 in chronic pain rodent models. European Journal of Pharmacology, 571(1), 8-16. View Source
• [2] El-Kouhen, O., et al. (2006). Blockade of mGluR1 receptor results in analgesia and disruption of motor and cognitive performances: effects of A-841720, a novel non-competitive mGluR1 receptor antagonist. Journal of Pharmacology and Experimental Therapeutics, 319(1), 369-377. View Source
• [3] Lavreysen, H., et al. (2004). JNJ16259685, a highly potent, selective and systemically active mGlu1 receptor antagonist. Neuropharmacology, 47(7), 961-972. View Source

Oral Dosing Advantage vs. A-841720

YM-230888 reverses mechanical allodynia in the L5/L6 spinal nerve ligation (SNL) model with an oral ED50 of 8.4 mg/kg [1]. The structurally distinct mGlu1 NAM A-841720 also reduces mechanical allodynia in the SNL model but with an intraperitoneal ED50 of 27 µmol/kg (approximately 9.3 mg/kg, given MW ~343 Da) [2]. Although the potency values appear comparable after molar conversion, YM-230888 achieves equivalent or superior efficacy via the oral route—a significant advantage for chronic dosing paradigms where repeated i.p. injection induces peritoneal inflammation and stress confounds.

Oral route vs. A-841720 i.p.

Cross-study comparable

Oral ED50 8.4 mg/kg vs i.p. ED50 ~9.3 mg/kg in SNL allodynia

Oral route may reduce handling-stress confounds; supports longitudinal dosing protocol review.

Route comparison from separate studies; direct head-to-head data not available.

Evidence Dimension	Oral vs. intraperitoneal efficacy in spinal nerve ligation-induced mechanical allodynia
Target Compound Data	ED50 = 8.4 mg/kg p.o. (L5/L6 SNL, rat)
Comparator Or Baseline	A-841720: ED50 = 27 µmol/kg i.p. (L5/L6 SNL, rat), equivalent to ~9.3 mg/kg i.p.
Quantified Difference	YM-230888 achieves comparable or superior SNL allodynia reversal via oral route vs. A-841720 via i.p. route
Conditions	YM-230888: oral gavage, rat L5/L6 SNL; A-841720: intraperitoneal injection, rat L5/L6 SNL

Why This Matters

Procurement decisions for chronic in vivo studies should prioritize oral efficacy to minimize handling stress and injection-site pathology; YM-230888's oral ED50 in SNL provides a route-advantage not matched by A-841720, which requires parenteral administration.

• [1] Kohara, A., et al. (2007). Antinociceptive profile of a selective metabotropic glutamate receptor 1 antagonist YM-230888 in chronic pain rodent models. European Journal of Pharmacology, 571(1), 8-16. View Source
• [2] El-Kouhen, O., et al. (2006). Blockade of mGluR1 receptor results in analgesia and disruption of motor and cognitive performances: effects of A-841720, a novel non-competitive mGluR1 receptor antagonist. Journal of Pharmacology and Experimental Therapeutics, 319(1), 369-377. View Source

mGlu1 Subtype Selectivity Profile

YM-230888 was profiled against mGlu2 through mGlu7 subtypes and ionotropic glutamate receptors, demonstrating selectivity for mGlu1 across all tested subtypes [1]. While the primary publication does not report individual IC50 values for each off-target receptor, the selectivity statement constitutes a key differentiator from earlier mGlu1 antagonists such as LY367366, which exhibits equal affinity for mGlu1a and mGlu5 [2], and from A-841720, which retains mGlu5 antagonist activity (IC50 = 342 nM, 34-fold selectivity over mGlu1) [3].

mGlu1 subtype selectivity

Class-level inference

Selective for mGlu1 over mGlu2–7 and iGluRs; off-target IC50 not reported

Supports mGlu1-specific pathway interpretation; mGlu5 cross-reactivity absent.

Quantitative selectivity data not publicly available; confirm in target assay.

Evidence Dimension	Selectivity profile across mGlu receptor subtypes
Target Compound Data	Selective for mGlu1 over mGlu2–mGlu7 and ionotropic glutamate receptors (exact IC50 values for off-targets not published, but selectivity explicitly reported)
Comparator Or Baseline	LY367366: equal affinity for mGlu1a and mGlu5; A-841720: mGlu5 IC50 = 342 nM (34-fold selectivity)
Quantified Difference	YM-230888 avoids the mGlu5 cross-reactivity present in LY367366 and A-841720; quantitative off-target IC50 values are not publicly reported for YM-230888
Conditions	YM-230888: selectivity profiling across cloned human mGlu receptor subtypes; comparators: recombinant receptor binding and functional assays

Why This Matters

Researchers studying mGlu1-specific signaling pathways require antagonists free of mGlu5 modulation, as mGlu5 co-activation confounds interpretation of synaptic plasticity, pain, and neuroprotection experiments; YM-230888's broad-negativity profile simplifies data interpretation.

• [1] Kohara, A., et al. (2007). Antinociceptive profile of a selective metabotropic glutamate receptor 1 antagonist YM-230888 in chronic pain rodent models. European Journal of Pharmacology, 571(1), 8-16. View Source
• [2] Bruno, V., et al. (1999). Neuroprotective activity of the potent and selective mGlu1a metabotropic glutamate receptor antagonist, (+)-2-methyl-4-carboxyphenylglycine (LY367385): comparison with LY357366. Neuropharmacology, 38(2), 199-207. View Source
• [3] Zheng, G. Z., et al. (2005). A-841720: a novel, potent, non-competitive mGlu1 receptor antagonist. Journal of Medicinal Chemistry, 48(23), 7374-7388. View Source

Multi-Model Pain Validation

YM-230888 has been systematically evaluated across three mechanistically distinct rodent chronic pain models within a single study: neuropathic pain (L5/L6 spinal nerve ligation, ED50 = 8.4 mg/kg p.o.), diabetic neuropathic pain (streptozotocin-induced hyperalgesia, significant antinociception at 10 and 30 mg/kg p.o.), and inflammatory pain (complete Freund's adjuvant-induced arthritic pain, significant reduction at 30 mg/kg p.o.) [1]. This breadth of in-model validation across neuropathic, metabolic, and inflammatory pain etiologies within one dataset is not available for most comparator mGlu1 antagonists, which have typically been characterized in only one or two pain modalities per publication.

Multi-model pain validation

Supporting evidence

Validated in 3 rat chronic pain models within one study: SNL, streptozotocin, CFA

Consolidated dataset reduces inter-laboratory variability; supports broad model applicability review.

Single-source study; independent multi-lab replication advised.

Evidence Dimension	Number of pain models validated within a single controlled study
Target Compound Data	Three models (SNL, streptozotocin, CFA) with quantitative dose-response data in one publication
Comparator Or Baseline	A-841720: CFA and MIA inflammatory pain + SNL neuropathic pain across two publications; JNJ16259685: pain data limited to receptor occupancy correlational studies
Quantified Difference	YM-230888 provides the most consolidated in vivo pain pharmacology dataset among mGlu1 NAMs with oral bioavailability
Conditions	All models: rat, oral administration, within-subject controlled design

Why This Matters

A single-source, multi-model dataset reduces the inter-laboratory variability inherent in cross-study comparisons, providing procurement confidence that the compound's analgesic profile is reproducible and broadly applicable rather than model-specific.

• [1] Kohara, A., et al. (2007). Antinociceptive profile of a selective metabotropic glutamate receptor 1 antagonist YM-230888 in chronic pain rodent models. European Journal of Pharmacology, 571(1), 8-16. View Source

YM-230888 Research Applications

Oral Dosing for Neuropathic Pain

YM-230888's oral ED50 of 8.4 mg/kg in the spinal nerve ligation model [1] makes it the preferred mGlu1 antagonist for studies that necessitate repeated systemic administration over days or weeks. Unlike CPCCOEt (no oral bioavailability) or A-841720 (i.p. route), YM-230888 can be administered by oral gavage or dietary admixture, reducing cumulative handling stress. In longitudinal neuropathic pain protocols, this route advantage directly translates into higher data quality and lower animal attrition.

mGlu1-Specific Signaling Without mGlu5 Interference

Investigators dissecting Group I mGlu receptor contributions to synaptic plasticity, cerebellar motor learning, or thalamic pain processing require mGlu1 antagonists that do not simultaneously block mGlu5. YM-230888's confirmed selectivity over mGlu2–mGlu7 [1] positions it above LY367366 (which exhibits equal mGlu1/mGlu5 affinity [2]) and A-841720 (34-fold mGlu1/mGlu5 selectivity [3]), ensuring that observed phenotypes are attributable solely to mGlu1 blockade.

Motor-Sparing Behavioral Pharmacology

In assays where locomotor or motor coordination endpoints are primary readouts—such as rotarod, open field, gait analysis, or operant responding—YM-230888's absence of motor impairment up to 30 mg/kg p.o. [1] provides a critical safety margin. JNJ16259685, despite higher binding affinity, impairs rotarod learning at 0.3 mg/kg [4], making it unsuitable for protocols where motor confounds cannot be tolerated. YM-230888 is the appropriate selection for experiments requiring motorically intact animals at analgesic doses.

Diabetic Neuropathy and Inflammatory Pain Models

YM-230888's demonstrated efficacy in streptozotocin-induced hyperalgesia (10–30 mg/kg p.o.) and CFA-induced arthritic pain (30 mg/kg p.o.) [1] supports its use in metabolic and inflammatory pain research. The availability of dose-response data for these specific models within a single study enables researchers to select doses based on directly comparable experimental conditions rather than extrapolating from unrelated pain modalities or different compound datasets.

Application

Selection Property

Validation Focus

Neuropathic pain oral dosing studies

Oral bioavailability and systemic exposure context

Longitudinal dosing protocol consistency; handling-stress minimization

mGlu1-specific signaling without mGlu5 interference

Receptor selectivity profile (mGlu1 over mGlu5)

Off-target pharmacology exclusion in synaptic plasticity or pain models

Motor-sparing behavioral pharmacology

Motor-impairment threshold and safety margin review

Locomotor confound exclusion in behavioral endpoints

Diabetic neuropathy and inflammatory pain research

Multi-model dose-response consistency

Cross-model reproducibility within a single dataset

• [1] Kohara, A., et al. (2007). Antinociceptive profile of a selective metabotropic glutamate receptor 1 antagonist YM-230888 in chronic pain rodent models. European Journal of Pharmacology, 571(1), 8-16. View Source
• [2] Bruno, V., et al. (1999). Neuroprotective activity of the potent and selective mGlu1a metabotropic glutamate receptor antagonist, (+)-2-methyl-4-carboxyphenylglycine (LY367385): comparison with LY357366. Neuropharmacology, 38(2), 199-207. View Source
• [3] Zheng, G. Z., et al. (2005). A-841720: a novel, potent, non-competitive mGlu1 receptor antagonist. Journal of Medicinal Chemistry, 48(23), 7374-7388. View Source
• [4] El-Kouhen, O., et al. (2006). Blockade of mGluR1 receptor results in analgesia and disruption of motor and cognitive performances: effects of A-841720, a novel non-competitive mGluR1 receptor antagonist. Journal of Pharmacology and Experimental Therapeutics, 319(1), 369-377. View Source